4-anilino-2-(benzylamino)nicotinonitrile

• IUPAC Name: 4-anilino-2-(benzylamino)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H16N4/c20-13-17-18(23-16-9-5-2-6-10-16)11-12-21-19(17)22-14-15-7-3-1-4-8-15/h1-12H,14H2,(H2,21,22,23)
• InChI Key: USZLUOBMZQNDDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC=CC(=C2C#N)NC3=CC=CC=C3
• Molecular Formula: C19H16N4
• Molecular Weight: 300.4 g/mol

Description

4-anilino-2-(benzylamino)nicotinonitrile, also known as ABN, is a novel compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ABN belongs to the class of nicotinonitrile compounds and has a unique chemical structure that makes it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-anilino-2-(benzylamino)nicotinonitrile is not fully understood. However, it is believed that the compound exerts its therapeutic effects by targeting specific cellular pathways that are involved in the development and progression of diseases. 4-anilino-2-(benzylamino)nicotinonitrile has been found to inhibit the activity of certain enzymes and signaling pathways that are critical for cancer cell growth and survival.
Biochemical and Physiological Effects:
4-anilino-2-(benzylamino)nicotinonitrile has been shown to have a range of biochemical and physiological effects. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells, which leads to their death. 4-anilino-2-(benzylamino)nicotinonitrile has also been found to inhibit the migration and invasion of cancer cells, which prevents their spread to other parts of the body. Additionally, 4-anilino-2-(benzylamino)nicotinonitrile has been found to reduce inflammation and oxidative stress, which are associated with various diseases.

Advantages and Limitations for Lab Experiments

4-anilino-2-(benzylamino)nicotinonitrile has several advantages for use in lab experiments. The compound is easy to synthesize and purify, making it readily available for research. 4-anilino-2-(benzylamino)nicotinonitrile has also been found to have low toxicity and is well-tolerated in animal models. However, there are also some limitations to using 4-anilino-2-(benzylamino)nicotinonitrile in lab experiments. The compound has limited solubility in water, which can make it difficult to administer in certain experiments. Additionally, the mechanism of action of 4-anilino-2-(benzylamino)nicotinonitrile is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on 4-anilino-2-(benzylamino)nicotinonitrile. One area of focus is the development of novel drug formulations that can improve the solubility and bioavailability of 4-anilino-2-(benzylamino)nicotinonitrile. Another area of research is the identification of the specific cellular pathways that are targeted by 4-anilino-2-(benzylamino)nicotinonitrile, which can provide insights into its mechanism of action. Additionally, further studies are needed to evaluate the safety and efficacy of 4-anilino-2-(benzylamino)nicotinonitrile in preclinical and clinical trials for various diseases.

Synthesis Methods

The synthesis of 4-anilino-2-(benzylamino)nicotinonitrile involves the reaction of 4-chloro-2-aminonicotinonitrile with benzylamine and aniline in the presence of a catalyst. The reaction proceeds under mild conditions and yields 4-anilino-2-(benzylamino)nicotinonitrile in good purity.

Scientific Research Applications

4-anilino-2-(benzylamino)nicotinonitrile has been extensively studied for its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. 4-anilino-2-(benzylamino)nicotinonitrile has been found to exhibit potent anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.